Cas no 11056-06-7 (Bleomycin)
Bleomycin structure
Product Name:Bleomycin
CAS No:11056-06-7
MF:C55H84N17O21S3
MW:1415.55176830292
CID:48701
PubChem ID:5360373
Update Time:2025-04-18
Bleomycin Chemical and Physical Properties
Names and Identifiers
-
- Bleomycin
- BLENOXANE
- BLEO
- BleoBleocin
- Bleocinbase
- bleomicin
- BLEOMYCIN HCL,USP29
- BLEOMYCIN SULPHATE
- BLEXANE
- BLM
- EP5.3 (LAB)
- Bleomicina (INN-Spanish)
- Bleomycin sulfate
- Bleomycin [INN:BAN]
- BLEOMYCINS (IARC)
- Bleomycinum (INN-Latin)
- bleomycin a2
- 11056-06-7
- Bleomicina
- Bleomycine (INN-French)
- NSC125066
- Bleomycinum [INN-Latin]
- HSDB 3208
- 40S1VHN69B
- Bleocin
- NSC-125066
- Bleomycinum
- Bleomycine [INN-French]
- CCRIS 2754
- DB00290
- BLEOMYCIN (IARC)
- MIXTURE OF CYTOTOXIC GLYCOPEPTIDES PRODUCED BY THE GROWTH OF STREPTOMYCES VERTICILLUS
- UNII-40S1VHN69B
- Bleomicina [INN-Spanish]
- NDC 0015-3010
- NSC 125066
- Bellon, Bleomycine
- Bleomycin [INN]
- LMPK14000006
- SCHEMBL21090952
- DTXSID1030862
- Bleomycine
- 3-[[2-[2-[2-[[(2S,3R)-2-[[(2S,3S,4R)-4-[[(2S)-2-[[6-Amino-2-[(1S)-3-amino-1-[[(2S)-2,3-diamino-3-oxopropyl]amino]-3-oxopropyl]-5-methylpyrimidine-4-carbonyl]amino]-3-[(2R,3S,4S,5S,6S)-3-[(2R,3S,4S,5R,6R)-4-carbamoyloxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-(3H-imidazol-4-yl)propanoyl]amino]-3-hydroxy-2-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]ethyl]-1,3-thiazol-4-yl]1,3-thiazole-4-carbonyl]amino]propyl-dimethylsulfanium
- DNA helicase
- Bleo Bleocin
- Bleomycins
- Blenamax
- BDBM50547621
- AKOS032960358
- Bleo-kyowa
- CHEMBL403664
- Q26841044
- Bleomycin hydrochloride
- N(1)-[3-(dimethylsulfonio)propyl]bleomycinamide
- DTXSID20872327
- C06854
- CHEBI:3139
- SCHEMBL134155
- Bleomycin Hexal
- 11116-31-7
- CHEMBL439180
- NSC-146842
- Isobleomycin A2
- Q26998364
- Bleomycinamide, 3(sup B)-O-de(aminocarbonyl)-N(sup 1)-(3-(dimethylsulfonio)propyl)-, 2(sup B)-carbamate
- 9041-93-4
- 51041-93-1
- NCIMech_000876
- NSC146842
-
- Inchi: 1S/C55H83N17O21S3/c1-20-33(69-46(72-44(20)58)25(12-31(57)76)64-13-24(56)45(59)82)50(86)71-35(41(26-14-61-19-65-26)91-54-43(39(80)37(78)29(15-73)90-54)92-53-40(81)42(93-55(60)88)38(79)30(16-74)89-53)51(87)66-22(3)36(77)21(2)47(83)70-34(23(4)75)49(85)63-10-8-32-67-28(18-94-32)52-68-27(17-95-52)48(84)62-9-7-11-96(5)6/h14,17-19,21-25,29-30,34-43,53-54,64,73-75,77-81H,7-13,15-16,56H2,1-6H3,(H13-,57,58,59,60,61,62,63,65,66,69,70,71,72,76,82,83,84,85,86,87,88)/p+1/t21-,22+,23+,24-,25-,29?,30?,34-,35-,36-,37?,38?,39?,40?,41-,42?,43?,53?,54?/m0/s1
- InChI Key: OYVAGSVQBOHSSS-WXFSZRTFSA-O
- SMILES: S1C=C(C2=NC(C(NCCC[S+](C)C)=O)=CS2)N=C1CCNC([C@H]([C@@H](C)O)NC([C@@H](C)[C@@H]([C@@H](C)NC([C@H]([C@H](C1=CN=CN1)OC1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(CO)O1)O)OC(N)=O)O)NC(C1C(C)=C(N)N=C([C@H](CC(N)=O)NC[C@@H](C(N)=O)N)N=1)=O)=O)O)=O)=O
Computed Properties
- Exact Mass: 1414.51962
- Monoisotopic Mass: 1414.519
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 20
- Hydrogen Bond Acceptor Count: 31
- Heavy Atom Count: 96
- Rotatable Bond Count: 36
- Complexity: 2580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 19
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 685A^2
- XLogP3: -7.5
Experimental Properties
- Color/Form: 无色 或淡黄色粉末
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Solubility: H2O: 20 mg/mL
- PSA: 627.07
- LogP: -1.89040
Bleomycin Security Information
- WGK Germany:3
- Hazard Category Code: 46-40
- Safety Instruction: 53-36/37-45
- FLUKA BRAND F CODES:10
- RTECS:EC5991990
-
Hazardous Material Identification:
- Risk Phrases:46-40
- Storage Condition:2-8°C
Bleomycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX63548-100mg |
Bleomycin |
11056-06-7 | 100mg |
$933.00 | 2024-04-20 | ||
| A2B Chem LLC | AX63548-250mg |
Bleomycin |
11056-06-7 | 250mg |
$1815.00 | 2024-04-20 |
Bleomycin Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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